Cas no 2442565-23-1 ((R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride)

• Product Name: (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride
• CAS No: 2442565-23-1
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 5041388
• PubChem ID: 145711692
• Update Time: 2026-02-28

(R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride
• SCHEMBL23757874
• D81362
• (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine HCl
• (7R)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine;hydrochloride
• (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-aminehydrochloride
• MFCD32644584
• AKOS037649360
• BS-18113
• 2442565-23-1
• (7R)-5H,6H,7H-cyclopenta[b]pyridin-7-amine hydrochloride
• CS-0162567

• Inchi： 1S/C8H10N2.ClH/c9-7-4-3-6-2-1-5-10-8(6)7;/h1-2,5,7H,3-4,9H2;1H/t7-;/m1./s1
• InChI Key： ZJMHTKKYRWAVTH-OGFXRTJISA-N
• SMILES： Cl.N[C@H]1C2C(=CC=CN=2)CC1

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride

Comprehensive Overview of (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride (CAS 2442565-23-1)

The compound (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride (CAS 2442565-23-1) is a chiral amine derivative with significant potential in pharmaceutical research and development. This molecule features a cyclopenta[b]pyridine core, a structural motif increasingly recognized for its versatility in drug design. The (R)-enantiomer configuration is particularly noteworthy, as enantiopure compounds often exhibit distinct biological activities compared to their racemic counterparts.

Recent trends in medicinal chemistry highlight growing interest in small molecule modulators targeting neurological and metabolic disorders. The cyclopenta-fused pyridine scaffold present in this compound aligns with current research directions, as evidenced by numerous publications exploring similar structures for their potential as kinase inhibitors or GPCR ligands. The hydrochloride salt form enhances solubility, making it particularly suitable for pharmacological studies.

From a synthetic chemistry perspective, the preparation of enantiomerically pure amines like this compound represents an area of active investigation. Modern asymmetric synthesis techniques, including enzymatic resolution and chiral auxiliary approaches, are frequently employed to obtain such compounds. The pharmaceutical industry's increasing focus on chiral drugs has driven demand for sophisticated building blocks like this hydrochloride salt.

The physicochemical properties of this compound make it particularly interesting for drug discovery applications. Its molecular weight (approximately 186.65 g/mol for the free base) falls within the optimal range for blood-brain barrier penetration, suggesting potential CNS drug applications. The presence of both hydrogen bond donor and acceptor sites contributes to favorable drug-like properties, as predicted by Lipinski's rule of five.

In the context of current pharmaceutical trends, this compound's structural features align with several hot research topics. The cyclopenta[b]pyridine moiety shares characteristics with privileged structures in fragment-based drug discovery. Moreover, the amine functionality provides an excellent handle for further derivatization, making it valuable for combinatorial chemistry approaches and structure-activity relationship studies.

Analytical characterization of (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination and NMR spectroscopy for structural confirmation. The hydrochloride salt form facilitates characterization by providing improved crystallinity compared to the free base. These analytical considerations are crucial for quality control in pharmaceutical development.

The potential applications of this compound extend beyond traditional small molecule drugs. Its structural features make it a candidate for incorporation into PROTACs (proteolysis targeting chimeras), an emerging therapeutic modality. The amine group could serve as an attachment point for E3 ligase ligands, while the aromatic system might interact with target proteins. This dual functionality exemplifies the compound's versatility in modern drug discovery paradigms.

From a commercial perspective, the demand for chiral building blocks like this hydrochloride salt continues to grow. Pharmaceutical companies and contract research organizations seek such compounds for hit-to-lead optimization programs. The specific (R)-configuration adds value, as it may correspond to the more pharmacologically active enantiomer in certain biological targets.

Environmental and regulatory considerations for this compound follow standard pharmaceutical industry practices. While not classified as hazardous, proper handling procedures should be observed during laboratory use. The compound's stability profile suggests standard storage conditions (typically 2-8°C under inert atmosphere) are appropriate for long-term preservation.

Future research directions for (R)-6,7-Dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride may explore its potential as a scaffold for covalent inhibitors or as a component of bioconjugates. The growing interest in targeted protein degradation strategies and allosteric modulators presents additional opportunities for utilizing this versatile building block in innovative therapeutic approaches.